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Compound of Interest

Compound Name: Fumaryl chloride

Cat. No.: B107422

For Researchers, Scientists, and Drug Development Professionals

Fumaryl chloride, with the CAS number 627-63-4, is a highly reactive acid halide that serves
as a critical building block in organic synthesis.[1] Its bifunctional nature, characterized by two
acyl chloride groups in a trans configuration, allows for its use as a cross-linking agent and a
monomer in polymerization reactions.[2] This guide provides an in-depth overview of its
chemical properties, synthesis, key reactions, applications, and safety protocols, tailored for
professionals in research and development.

Chemical and Physical Properties

Fumaryl chloride is a clear to straw-colored, fuming liquid with a pungent odor.[3][4] It is
known for its reactivity, particularly with moisture, and is incompatible with strong oxidizing
agents, alcohols, amines, and other bases.[3][5] A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value Reference(s)
Molecular Formula CaH2Cl202 [61[7]
Molecular Weight 152.96 g/mol [2][6]
Appearance Cleér ye.IIO\./v to straw-colored B4
fuming liquid
Odor Pungent [31[4]
Melting Point -2°C [51[7]
Boiling Point 161-164 °C [31[7]
Density 1.415 g/mL at 25 °C [31[7]
Refractive Index (n2°/D) 1.499 [31[7]
Flash Point 73 °C (163.4 °F) [8]
Solubility Decomposes in water [51[7]
InChi Key ZLYYJUJDFKGVKB- 216]
OWOJBTEDSA-N
CAS Number 627-63-4 [2][6]

Synthesis of Fumaryl Chloride

Several methods for the preparation of fumaryl chloride have been reported, primarily
involving the chlorination of fumaric acid or its derivatives.[3][9] The choice of method often
depends on the desired scale and purity.

Experimental Protocol: Synthesis from Maleic Anhydride

One common and efficient method involves the reaction of maleic anhydride with phthaloyl
chloride in the presence of a catalyst, which also facilitates the isomerization from the cis
(maleic) to the trans (fumaric) configuration.[2][9]

Materials:
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e Maleic anhydride (1 mole, 98 g)

o Commercial phthaloyl chloride (slight molar excess, 230 g)
e Anhydrous zinc chloride (2 g)

Procedure:

 In a 500-mL flask equipped with a thermometer and a distillation column, combine maleic
anhydride, phthaloyl chloride, and anhydrous zinc chloride.[9]

e Heat the mixture in an oil bath to an internal temperature of 130-135 °C for 2 hours. It is
crucial to avoid overheating to prevent decomposition and reduced yield.[9][10]

 Allow the reaction mixture to cool to 90-95 °C.[9][10]

« Distill the crude fumaryl chloride rapidly under reduced pressure (collecting the fraction at
60-85 °C / 13-14 mm Hg).[9][10]

e Perform a second, slower fractional distillation of the collected liquid, collecting the pure
fumaryl chloride fraction at 62—64 °C / 13 mm Hg.[9] The expected yield is 82—95%.[9]

Storage: Fumaryl chloride should be stored in sealed glass containers. Ground-glass
stoppers are unsuitable as they can become "frozen" due to hydrolysis of the chloride.[9]
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Workflow for Fumaryl Chloride Synthesis from Maleic Anhydride

Process Product
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Synthesis of Fumaryl Chloride from Maleic Anhydride.

Experimental Protocol: Synthesis from Fumaric Acid

A more direct approach involves the reaction of fumaric acid with a chlorinating agent, such as
thionyl chloride, in the presence of an iron promoter.[2][11]

Materials:

e Fumaric acid (174 parts)

e Thionyl chloride (1120 parts)
e FeCl2:4H20 (0.1 part)
Procedure:

» Combine fumaric acid, thionyl chloride, and the iron promoter in a reaction vessel.[11]
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» Heat the mixture to reflux under atmospheric pressure for approximately 10 hours, or until
the solid fumaric acid has completely dissolved.[11]

» After the reaction is complete, recover the fumaryl chloride by fractional distillation at
atmospheric pressure.[11]

o Collect the fraction boiling between 153-161 °C. Ayield of approximately 92.4% can be
expected.[11]

Key Reactions and Applications

Fumaryl chloride's reactivity is centered around its two electrophilic carbonyl carbons, making
it a valuable reagent in various chemical transformations.[2]

Polymer Synthesis

A significant application of fumaryl chloride is in the synthesis of biodegradable polymers for
biomedical applications. For example, it is a key precursor in the preparation of
oligo(poly(ethylene glycol) fumarate) (OPF) hydrogels and high molecular weight
poly(propylene fumarate) (PPF), which are used in drug delivery and tissue engineering.[2][12]

Experimental Protocol: Synthesis of Poly(propylene fumarate) (PPF)

Materials:

e Fumaryl chloride

o Propylene glycol

o Potassium carbonate (proton scavenger)

Procedure:

o React fumaryl chloride and propylene glycol in the presence of potassium carbonate.

e The initial reaction yields a low molecular weight oligomer.
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« Further transesterification of this oligomer leads to the formation of a high molecular weight
polymer.

Logical Flow of Poly(propylene fumarate) Synthesis
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Synthesis of Poly(propylene fumarate) using Fumaryl Chloride.

Synthesis of trans-Diamide Derivatives

Fumaryl chloride is also utilized in the synthesis of N,N'-disubstituted fumaramides, which are
of interest in supramolecular chemistry, including the formation of transmembrane chloride
channels.[2]

Other Applications

Fumaryl chloride serves as an intermediate in the manufacturing of:
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Pharmaceuticals[3][13]

Agrochemicals and insecticides[3][8]

Dyestuffs and textile auxiliaries[3][8]

Peroxide compounds|3][8]

Safety, Handling, and Storage

Fumaryl chloride is a corrosive and toxic substance that requires careful handling.[3][4]

Hazard Summary:

Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[4]

o Corrosivity: Causes severe skin burns and eye damage.[4] Vapors are irritating to the eyes
and mucous membranes.[3][4]

e Reactivity: Reacts with water or steam to produce toxic and corrosive fumes, including
hydrogen chloride.[3][14] It is incompatible with strong oxidizing agents, alcohols, amines,
and bases.[5] May react vigorously or explosively with ethers in the presence of metal salts.

[3][5]

o Flammability: Combustible liquid.[3] When heated to decomposition, it can emit highly toxic
fumes of phosgene and HCL.[3][5]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]
o Skin Protection: Wear chemical-impermeable gloves and protective clothing.[4]

o Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or irritation
is experienced.[4]

Handling and Storage:
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e Handle in a well-ventilated area, preferably in a closed system or with appropriate exhaust
ventilation.[4][15]

e Avoid contact with skin, eyes, and inhalation of vapors.[4][16]

» Store in a cool, dry, well-ventilated area in tightly closed containers, away from moisture,
heat, sparks, and open flames.[15][17]

First Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[15]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[15]

 Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[15]

This technical guide provides a foundational understanding of fumaryl chloride for its safe and
effective use in a research and development setting. Always consult the most current Safety
Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Fumaryl Chloride Reagent|Fumaric Acid Dichloride [benchchem.com]

3. Fumaryl chloride | 627-63-4 [chemicalbook.com]

4. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.echemi.com/sds/fumarylchloride-pid_Rock5695.html
https://www.fishersci.com/store/msds?partNumber=AC165975000&countryCode=US&language=en
https://www.echemi.com/sds/fumarylchloride-pid_Rock5695.html
https://www.chemicalbook.com/msds/fumaryl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC165975000&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0951.pdf
https://www.echemi.com/sds/fumarylchloride-pid_Rock5695.html
https://www.fishersci.com/store/msds?partNumber=AC165975000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC165975000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC165975000&countryCode=US&language=en
https://www.benchchem.com/product/b107422?utm_src=pdf-body
https://www.benchchem.com/product/b107422?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/fumaryl-chloride-627-63-4
https://www.benchchem.com/product/b107422
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1854022.htm
https://www.echemi.com/sds/fumarylchloride-pid_Rock5695.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. Fumaryl chloride One Chongqing Chemdad Co. , Ltd [chemdad.com]

6. Fumaryl chloride (CAS 627-63-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

7. chembk.com [chembk.com]

8. Fumaryl chloride, 95% | Fisher Scientific [fishersci.ca]
9. Organic Syntheses Procedure [orgsyn.org]

10. researchgate.net [researchgate.net]

11. US2653168A - Process for preparing fumaryl chloride - Google Patents
[patents.google.com]

12. Fumaryl chloride 95 627-63-4 [sigmaaldrich.com]

13. Fumaroyl chloride (627-63-4) at Nordmann - nordmann.global [nordmann.global]

14. Fumaryl chloride | C4H2CI202 | CID 5325504 - PubChem [pubchem.ncbi.nlm.nih.gov]
15. fishersci.com [fishersci.com]

16. chemicalbook.com [chemicalbook.com]

17. nj.gov [nj.gov]

To cite this document: BenchChem. [Fumaryl Chloride (CAS 627-63-4): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107422#fumaryl-chloride-cas-number-627-63-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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